Copper(i)-catalysed transfer hydrogenations with ammonia borane†

Chemical Communications Pub Date: 2016-12-19 DOI: 10.1039/C6CC09067B

Abstract

Highly Z-selective alkyne transfer semihydrogenations and conjugate transfer hydrogenations of enoates can be effected by employing a readily available and air-stable copper(I)/N-heterocyclic carbene (NHC) complex, [IPrCuOH]. As an easy to handle and potentially recyclable H2 source, ammonia borane (H3NBH3) is used.

Graphical abstract: Copper(i)-catalysed transfer hydrogenations with ammonia borane
Copper(i)-catalysed transfer hydrogenations with ammonia borane†
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